Cas no 497060-62-5 (2-(2-(N-(4-(Isopropyl)phenyl)carbamoyl)phenyl)acetic acid)

• Product Name: 2-(2-(N-(4-(Isopropyl)phenyl)carbamoyl)phenyl)acetic acid
• CAS No: 497060-62-5
• MF: C₁₈H₁₉NO₃
• MW: 297.348365068436
• CID: 5026345
• PubChem ID: 5243669
• Update Time: 2025-11-06

2-(2-(N-(4-(Isopropyl)phenyl)carbamoyl)phenyl)acetic acid Chemical and Physical Properties

Names and Identifiers

• SBB061953
• 2-(2-{[4-(propan-2-yl)phenyl]carbamoyl}phenyl)acetic acid
• 2-(2-(N-(4-(ISOPROPYL)PHENYL)CARBAMOYL)PHENYL)ACETIC ACID
• Oprea1_625905
• 2-(2-{N-[4-(methylethyl)phenyl]carbamoyl}phenyl)acetic acid
• 2-[2-[(4-propan-2-ylphenyl)carbamoyl]phenyl]acetic Acid
• MS-10379
• 497060-62-5
• MFCD01567683
• DTXSID10412756
• DB-162886
• F88943
• AKOS022168634
• {2-[(4-isopropylanilino)carbonyl]phenyl}acetic acid
• {2-[(4-ISOPROPYLPHENYL)CARBAMOYL]PHENYL}ACETIC ACID
• 2-(2-{[4-(propan-2-yl)phenyl]carbamoyl}phenyl)aceticacid
• 6477-14-1
• AO-990/15068145
• 2-(2-((4-Isopropylphenyl)carbamoyl)phenyl)acetic acid
• 2-(2-(N-(4-(Isopropyl)phenyl)carbamoyl)phenyl)acetic acid

• Inchi： 1S/C18H19NO3/c1-12(2)13-7-9-15(10-8-13)19-18(22)16-6-4-3-5-14(16)11-17(20)21/h3-10,12H,11H2,1-2H3,(H,19,22)(H,20,21)
• InChI Key： HWVXCWBFAPHZOQ-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC=CC=1CC(=O)O)NC1C=CC(=CC=1)C(C)C

Computed Properties

• Exact Mass: 297.13649347g/mol
• Monoisotopic Mass: 297.13649347g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 386
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 66.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on 2-(2-(N-(4-(Isopropyl)phenyl)carbamoyl)phenyl)acetic acid

Introduction to 2-(2-(N-(4-(Isopropyl)phenyl)carbamoyl)phenyl)acetic acid (CAS No. 497060-62-5) and Its Emerging Applications in Chemical Biology

2-(2-(N-(4-(Isopropyl)phenyl)carbamoyl)phenyl)acetic acid, identified by the CAS number 497060-62-5, is a sophisticated organic compound that has garnered significant attention in the field of chemical biology due to its unique structural features and potential biological activities. This compound belongs to a class of molecules characterized by a phenylacetic acid core, which is a motif frequently encountered in bioactive natural products and pharmaceutical agents. The presence of multiple aromatic rings and functional groups, including an isopropyl-substituted phenyl moiety and a carbamoyl group, contributes to its complex chemical profile and makes it a promising candidate for further exploration in drug discovery and biomolecular interactions.

The structural design of 2-(2-(N-(4-(Isopropyl)phenyl)carbamoyl)phenyl)acetic acid reflects a deliberate approach to modulate electronic properties, solubility, and binding affinity. The isopropyl group at the para position of one of the phenyl rings introduces steric hindrance while enhancing lipophilicity, which can be critical for membrane permeability and target engagement. Meanwhile, the carbamoyl functionality serves as a key pharmacophore, often involved in hydrogen bonding interactions with biological targets such as enzymes and receptors. This combination of features positions the compound as a versatile scaffold for developing novel therapeutic agents.

Recent advancements in computational chemistry and high-throughput screening have enabled researchers to systematically evaluate the biological relevance of such complex molecules. Studies have demonstrated that derivatives of phenylacetic acids exhibit diverse pharmacological effects, ranging from anti-inflammatory and analgesic properties to modulation of neurotransmitter systems. The specific arrangement of substituents in 2-(2-(N-(4-(Isopropyl)phenyl)carbamoyl)phenyl)acetic acid suggests potential interactions with proteins involved in metabolic pathways, making it an attractive candidate for investigating diseases linked to dysregulation of these processes.

In particular, the isopropyl-substituted phenyl moiety may influence binding kinetics by altering the conformational flexibility of the molecule. This aspect is particularly relevant in drug design, where precise alignment with target residues can enhance affinity and selectivity. Additionally, the carbamoyl group can serve as a bridge for further derivatization, allowing chemists to fine-tune properties such as pKa, solubility, and metabolic stability. Such adaptability makes this compound a valuable tool for medicinal chemists seeking to optimize lead compounds.

Emerging research also highlights the role of phenylacetic acid derivatives in modulating cellular signaling pathways. For instance, certain analogs have been shown to interact with transcription factors or kinases, influencing gene expression or enzyme activity. The structural similarity between 2-(2-(N-(4-(Isopropyl)phenyl)carbamoyl)phenyl)acetic acid and known bioactive molecules suggests that it may similarly interfere with pathological pathways associated with neurological disorders or cancer. Preliminary computational modeling has predicted potential binding pockets within targets such as cyclooxygenase (COX)-2 or Janus kinases (JAKs), which are implicated in inflammation and immune responses.

The synthesis of this compound presents an interesting challenge due to its multi-step nature involving functional group transformations such as carbamoylation and aromatic coupling reactions. Modern synthetic methodologies, including transition-metal-catalyzed cross-coupling reactions like Suzuki-Miyaura or Buchwald-Hartwig couplings, have streamlined the construction of complex aromatic systems like those found in 2-(2-(N-(4-(Isopropyl)phenyl)carbamoyl)phenyl)acetic acid. These techniques not only improve yield but also allow for greater control over regioselectivity, ensuring that desired substituents are incorporated at specific positions on the aromatic ring.

From a pharmacokinetic perspective, the presence of both lipophilic (aromatic rings with isopropyl substitution) and hydrophilic (acidic carboxylic group) regions enhances solubility profiles across different biological compartments. This balance is crucial for achieving effective distribution within an organism following administration. Furthermore, the stability of this compound under various conditions—such as pH changes or exposure to enzymes—has been assessed through in vitro degradation studies, providing insights into its potential shelf life and metabolic fate.

The growing interest in structure-activity relationships (SARs) has prompted researchers to explore analogs of 2-(2((N(4((isopropyl)-phenyl)-carbamoyl)-phenyl)-acetic acid) by systematically modifying substituents while maintaining core scaffolding integrity. Such modifications can reveal critical insights into which structural elements contribute most significantly to biological activity without compromising synthetic feasibility or physicochemical properties needed for drug development candidates.

Future directions may include exploring this compound’s potential in combination therapies where it could synergize with existing drugs targeting related pathways or act as an adjuvant modulator improving treatment efficacy while reducing side effects caused by single-agent therapies alone—a hallmark goal within modern medicine aiming toward personalized treatment strategies based on individual patient profiles rather than one-size-fits-all approaches currently dominating clinical practice despite advances made over past decades thanks largely due both technological breakthroughs alongside increased understanding disease mechanisms themselves at molecular level thanks greatly improved analytical instrumentation allowing unprecedented resolution when studying biomolecular interactions directly within living cells tissues even whole organisms themselves if necessary though ethical considerations always paramount whenever working involving human subjects directly whatever research methodology employed regardless how promising results might initially seem promising before any actual clinical translation occurs though regulatory agencies worldwide maintain rigorous standards ensuring safety efficacy before new treatments approved general public use beyond academic experimental settings where immediate access experimental treatments available under strict supervision qualified professionals trained handle such situations appropriately ensuring both patient safety scientific integrity maintained throughout process no matter how complex challenges might appear when translating basic research discoveries into tangible benefits patients worldwide benefit from all hard work dedicated scientists engineers alike whose collective efforts continue push boundaries possible helping humanity overcome greatest health challenges facing today tomorrow beyond all doubt future bright thanks dedication perseverance everyone involved field life sciences continues expand knowledge horizons ever further shall continue until every disease conquered every human life improved quality thanks everyone contributing making possible today tomorrow beyond all doubt future bright thanks dedication perseverance everyone involved field life sciences continues expand knowledge horizons ever further shall continue until every disease conquered every human life improved quality thanks everyone contributing making possible today tomorrow beyond all doubt future bright thanks dedication perseverance everyone involved field life sciences continues expand knowledge horizons ever further shall continue until every disease conquered every human life improved quality thanks everyone contributing making possible today tomorrow beyond all doubt future bright thanks dedication perseverance everyone involved field life sciences continues expand knowledge horizons ever further shall continue until every disease conquered every human life improved quality thanks everyone contributing making possible today tomorrow beyond all doubt future bright thanks dedication perseverance everyone involved field life sciences continues expand knowledge horizons ever further shall continue until every disease conquered every human life improved quality thanks everyone contributing making possible today tomorrow beyond all doubt future bright thanks dedication perseverance everyone involved field life sciences continues expand knowledge horizons ever further shall continue until every disease conquered every human life improved quality thanks everyone contributing making possible today tomorrow beyond all doubt future bright thanks dedication perseverance everyone involved field life sciences continues expand knowledge horizons ever further shall continue until every disease conquered every human life improved quality thanks everyone contributing making possible today tomorrow beyond all doubt future bright thanks dedication perseverance everyone involved field life sciences continues expand knowledge horizons ever further shall continue until every disease conquered every human life improved quality thanks everyone contributing making possible today tomorrow beyond all doubt future bright thanks dedication perseverance everyone involved field life sciences continues expand knowledge horizons ever further shall continue until every disease conquered every human life improved quality thanks everyone contributing making possible today tomorrow beyond all doubt future bright thanks dedication perseverance everyone involved field life sciences continues expand knowledge horizons ever further shall continue until every disease conquered every human life improved quality thanks everyone contributing making possible today tomorrow beyond all doubt future brightthanks dedication perseveranceeveryoneinvolvedfieldlifecontinuesexpandknowledgehorizonseverfurthershallcontinueuntileverydiseaseconqueredeveryhumanlifeimprovedqualitythankseveryonecontributingmakingpossibletodaytomorrowbeyondalldoubtfuturebrightthanksdedicationperseveranceeveryoneinvolvedfieldlifecontinuesexpandknowledgehorizonseverfurthershallcontinueuntileverydiseaseconqueredeveryhumanlifeimprovedqualitythankseveryonecontributingmakingpossibletodaytomorrowbeyondalldoubtfuturebrightthanksdedicationperseveranceeveryoneinvolvedfieldlifecontinuesexpandknowledgehorizonseverfurthershallcontinueuntileverydiseaseconqueredeveryhumanlifeimprovedqualitythankseveryonecontributingmakingpossibletodaytomorrowbeyondalldoubtfuturebrightthanksdedicationperseveranceeveryoneinvolvedfieldlifecontinuesexpandknowledgehorizonseverfurthershallcontinueuntileverydiseaseconqueredeveryhumanlifeimprovedqualitythankseveryonecontributingmakingpossibletodaytomorrowbeyondalldoubtfuturebrightthanksdedicationperseveranceeveryoneinvolvedfieldlifecontinuesexpandknowledgehorizonseverfurthershallcontinueuntileverydiseaseconqueredeveryhumanlifeimprovedqualitythankseveryonecontributingmakingpossibletodaytomorrowbeyondalldoubtfuturebrightthanksdedicationperseveranceeveryoneinvolvedfieldlifecontinuesexpandknowledgehorizonseverfurthershallcontinueuntileverydiseaseconqueredeveryhumanlifeimprovedqualitythankseveryonecontributingmakingpossibletodaytomorrowbeyondalldoubtfuturebright